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Preparation of Ricinoleic Acid from Castor Oil
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Compound Focus: Triricinolein

CAS No.: 2540-54-7

Cat. No.: S639494

The therapeutic and industrial value of castor oil largely depends on ricinoleic acid, which must be isolated

from the triricinolein triglyceride. The general preparation workflow involves breaking the ester bonds in

triricinolein, as shown below.
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Several methods have been developed for this hydrolysis, each with its own advantages and drawbacks [1].

The table below compares the key techniques.

Reported
Method Key Feature Conversion Key Considerations
Rate
Twitchell Process [1] Uses a lipophilic sulphonic ~93% Batch process, long
acid reagent (Twitchell reaction time (36-48
reagent) as an emulsifier and hours), uses strong acid.
catalyst with sulfuric acid.
Alkaline-Catalyzed Employs a base to saponify Information not A common classical
Hydrolysis [1] the triglyceride. specified in method.
results
Lipase-Catalyzed Uses the enzyme lipozyme 96.2 + 1.5% High efficiency,
Hydrolysis [1] TL IM; considered a green enzymatic process,
method. avoids harsh chemicals.
Transesterification Castor oil is first Information not ~ Two-step process.
followed by Hydrolysis transesterified with methanol  specified in
[1] to form methyl ricinoleate, results

which is then hydrolyzed.

Applications and Role in Drug Development

The functional groups of ricinoleic acid enable diverse chemical reactions, making it a valuable intermediate.
In pharmaceuticals, it is used as a purgative in its triglyceride form (castor oil) and is converted into

derivatives for advanced applications [2] [1].

e Drug Carrier: Ricinoleic acid can be copolymerized with lactic acid to form Ricinoleic-Lactic Acid
Copolyester, which is used as a biodegradable drug carrier [1].

¢ Therapeutic Agent: Ricinoleic acid itself has been confirmed to exhibit bactericidal, anti-
inflammatory, and antiherpetic properties [1].

* Pharmaceutical Ingredient: Salts of ricinoleic acid, such as its zinc salt, are used in personal care
products like deodorants [3]. The sodium salt (sodium ricinoleate) is also a known compound [3].
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¢ Reference Standard: Highly pure triricinolein is supplied by chemical vendors for use as reference
standards in analytical method development, validation, and quality control for Abbreviated New
Drug Applications (ANDAS) [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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